Lambrolizumab

• CAS No.: 1374853-91-4
• Product Name: Lambrolizumab
• Molecular Formula: NA
• Molecular Weight: NA
• Description: Lambrolizumab(CAS 1374853-91-4) is a humanized antibody used in cancer immunotherapy. It blocks a protective mechanism on cancer cells, and allows the immune system to destroy those cancer cells. It targets the programmed cell death 1 (PD-1) receptor. The drug was initially used to treat metastatic melanoma.
• Synonyms: Lambrolizumab;Pembrolizumab
• Reference: 1: Mandel JJ, Olar A, Aldape KD, Tremont-Lukats IW. Lambrolizumab induced central; nervous system (CNS) toxicity. J Neurol Sci. 2014 Sep 15;344(1-2):229-31. doi:; 10.1016/j.jns.2014.06.023. Epub 2014 Jun 20. PubMed PMID: 24980937; PubMed; Central PMCID: PMC4157634.; ; ; 2: Hamid O, Robert C, Daud A, Hodi FS, Hwu WJ, Kefford R, Wolchok JD, Hersey P,; Joseph RW, Weber JS, Dronca R, Gangadhar TC, Patnaik A, Zarour H, Joshua AM,; Gergich K, Elassaiss-Schaap J, Algazi A, Mateus C, Boasberg P, Tumeh PC,; Chmielowski B, Ebbinghaus SW, Li XN, Kang SP, Ribas A. Safety and tumor responses; with lambrolizumab (anti-PD-1) in melanoma. N Engl J Med. 2013 Jul; 11;369(2):134-44. doi: 10.1056/NEJMoa1305133. Epub 2013 Jun 2. PubMed PMID:; 23724846; PubMed Central PMCID: PMC4126516.
• Last Modified: Aug 20 2021